Cas no 1805377-53-0 (Ethyl 2-amino-3-(bromomethyl)-5-(difluoromethyl)pyridine-4-acetate)

• Product Name: Ethyl 2-amino-3-(bromomethyl)-5-(difluoromethyl)pyridine-4-acetate
• CAS No: 1805377-53-0
• MF: C₁₁H₁₃BrF₂N₂O₂
• MW: 323.133929014206
• CID: 4858959
• Update Time: 2025-05-22

Ethyl 2-amino-3-(bromomethyl)-5-(difluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-3-(bromomethyl)-5-(difluoromethyl)pyridine-4-acetate

• Inchi： 1S/C11H13BrF2N2O2/c1-2-18-9(17)3-6-7(4-12)11(15)16-5-8(6)10(13)14/h5,10H,2-4H2,1H3,(H2,15,16)
• InChI Key： LXBDQVGCYSKLRS-UHFFFAOYSA-N
• SMILES： BrCC1C(N)=NC=C(C(F)F)C=1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 282
• XLogP3: 1.8
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 2-amino-3-(bromomethyl)-5-(difluoromethyl)pyridine-4-acetate

Research Brief on Ethyl 2-amino-3-(bromomethyl)-5-(difluoromethyl)pyridine-4-acetate (CAS: 1805377-53-0)

Ethyl 2-amino-3-(bromomethyl)-5-(difluoromethyl)pyridine-4-acetate (CAS: 1805377-53-0) is a key intermediate in the synthesis of biologically active compounds, particularly in the development of pharmaceuticals targeting inflammatory and oncological diseases. Recent studies have highlighted its utility in the construction of pyridine-based scaffolds, which are prevalent in drug discovery due to their versatile pharmacological properties. This research brief consolidates the latest findings on this compound, focusing on its synthetic applications, mechanistic insights, and potential therapeutic implications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role in the synthesis of novel kinase inhibitors. Researchers utilized Ethyl 2-amino-3-(bromomethyl)-5-(difluoromethyl)pyridine-4-acetate as a building block to develop selective JAK3 inhibitors, showing promising activity in autoimmune disease models. The bromomethyl and difluoromethyl groups were critical for modulating the compound's reactivity and binding affinity, underscoring its structural importance in medicinal chemistry.

Further investigations have explored the compound's potential in PET (positron emission tomography) tracer development. A team at MIT reported the incorporation of 1805377-53-0 into a radiolabeled probe for imaging tumor-associated inflammation, leveraging its ability to cross the blood-brain barrier. The study, published in ACS Chemical Neuroscience, emphasized the compound's unique physicochemical properties, including its logP value and metabolic stability, which make it suitable for in vivo applications.

From a synthetic chemistry perspective, recent advances have optimized the production of Ethyl 2-amino-3-(bromomethyl)-5-(difluoromethyl)pyridine-4-acetate. A 2024 Organic Process Research & Development paper detailed a scalable, one-pot synthesis with improved yield (82%) and purity (>99%), addressing previous challenges in bromomethyl group stability. This methodological breakthrough is expected to facilitate broader adoption of the compound in industrial drug development pipelines.

Emerging safety data from preclinical studies indicate that derivatives of 1805377-53-0 exhibit favorable toxicological profiles. However, researchers caution that the bromomethyl moiety may require structural modification in some applications to mitigate potential off-target alkylation effects. Ongoing structure-activity relationship (SAR) studies are systematically evaluating these aspects to guide future molecular design.

The compound's unique combination of amino, bromomethyl, and difluoromethyl functionalities continues to inspire novel drug discovery approaches. Current research directions include its incorporation into PROTACs (proteolysis targeting chimeras) and covalent inhibitor platforms, with several candidates progressing through preclinical development stages. As the understanding of its chemical biology deepens, Ethyl 2-amino-3-(bromomethyl)-5-(difluoromethyl)pyridine-4-acetate is poised to remain a valuable tool in medicinal chemistry innovation.